Cas no 1432679-11-2 ((4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride)

• Product Name: (4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride
• CAS No: 1432679-11-2
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• CID: 4599503
• PubChem ID: 71758273
• Update Time: 2025-06-08

(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride

• Inchi： 1S/C7H12N4.ClH/c1-5-9-10-7(4-8)11(5)6-2-3-6;/h6H,2-4,8H2,1H3;1H
• InChI Key： BFZKMQBUKNIXSC-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C)N1C1CC1)N.Cl

(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride

Comprehensive Overview of (4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride (CAS No. 1432679-11-2)

(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride (CAS No. 1432679-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,2,4-triazole derivatives, a class known for their diverse biological activities. The presence of the cyclopropyl and methyl groups enhances its structural uniqueness, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its amine functionality, which is often leveraged in medicinal chemistry for targeting specific biological pathways.

The compound's dihydrochloride salt form improves its solubility and stability, which are critical factors for in vitro and in vivo studies. Recent trends in the scientific community highlight a growing interest in triazole-based compounds, as they exhibit antimicrobial, antifungal, and anticancer properties. This aligns with the increasing demand for novel therapeutic agents to address antibiotic resistance and other global health challenges. The 4H-1,2,4-triazole core structure is particularly noteworthy, as it is a common motif in FDA-approved drugs, further validating its pharmacological relevance.

From a synthetic chemistry perspective, (4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride is synthesized through multi-step organic reactions, often involving cyclization and amination processes. The cyclopropyl ring introduces steric and electronic effects that can influence the compound's binding affinity to biological targets. This has led to its exploration in the design of enzyme inhibitors and receptor modulators. Additionally, the compound's methanamine moiety provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening.

In the context of drug discovery, this compound is frequently discussed in relation to structure-activity relationship (SAR) studies. Researchers are keen to understand how modifications to the triazole ring or the cyclopropyl group affect its bioactivity. Such insights are invaluable for optimizing lead compounds and reducing off-target effects. The compound's CAS No. 1432679-11-2 is often searched in academic databases and patent literature, reflecting its importance in ongoing research projects.

Another area of interest is the compound's potential role in central nervous system (CNS) therapeutics. The amine group is a common feature in neuromodulators, and the triazole scaffold has been implicated in neuroprotective mechanisms. This has sparked investigations into its applicability for neurodegenerative diseases, a hot topic in modern medicine. Furthermore, the compound's physicochemical properties, such as logP and pKa, are routinely analyzed to predict its pharmacokinetic behavior, a critical step in preclinical development.

Beyond pharmaceuticals, (4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride is also explored in agrochemical research. The triazole class is known for its herbicidal and fungicidal activities, and this compound's unique substitutions may offer advantages in crop protection. With the rising focus on sustainable agriculture, such innovations are highly sought after by the agrochemical industry.

In summary, (4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride (CAS No. 1432679-11-2) is a versatile compound with broad applications in medicinal chemistry, drug discovery, and agrochemical development. Its structural features, including the 1,2,4-triazole core and cyclopropyl group, make it a valuable tool for researchers aiming to address pressing global health and agricultural challenges. As scientific advancements continue, this compound is likely to remain a focal point in interdisciplinary studies.